![molecular formula C16H14F2N6O B2574712 N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2,4-difluorobenzamide CAS No. 1171996-96-5](/img/structure/B2574712.png)
N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2,4-difluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2,4-difluorobenzamide is a chemical compound that belongs to the class of small molecule inhibitors. It is commonly known as A-674563 and is used in scientific research to study the function of protein kinases.
Scientific Research Applications
Antiproliferative Activity
Compounds with structural similarities to N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2,4-difluorobenzamide have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines. For example, a study conducted by Huang et al. (2020) synthesized a compound that showed marked inhibition against human colon cancer (HT-29), lung adenocarcinoma (A549), and gastric cancer (MKN45) cell lines, displaying promising anticancer activity. This suggests potential applications in developing new cancer therapies (Huang et al., 2020).
Molecular Docking and Design
The structural analysis and molecular docking studies of similar compounds reveal their interaction with biological targets, which aids in the design of molecules with specific biological activities. The aforementioned study by Huang et al. also involved molecular docking to understand the mechanism of action, which is crucial for the rational design of drugs with improved efficacy and reduced side effects.
Synthesis and Characterization
Research efforts also focus on the synthesis and characterization of such compounds, exploring their chemical properties and potential biological activities. Studies often involve the use of density functional theory (DFT), crystallography, and various spectroscopic techniques to understand the molecular structure and properties, as evidenced by research on related pyrazole and pyrimidin derivatives with potential anticancer and anti-inflammatory properties.
Biological Evaluation
Further evaluation of related compounds includes their cytotoxic effects on various cell lines, providing insights into their therapeutic potential. The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer agents highlight the importance of structural modifications to enhance biological activity and selectivity (Rahmouni et al., 2016).
properties
IUPAC Name |
2,4-difluoro-N-[2-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F2N6O/c17-11-2-3-12(13(18)8-11)16(25)20-6-5-19-14-9-15(22-10-21-14)24-7-1-4-23-24/h1-4,7-10H,5-6H2,(H,20,25)(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTBRLVLRSOGSHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=NC=NC(=C2)NCCNC(=O)C3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F2N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.